Cas no 33558-36-0 (3,5-Bis(trifluoromethyl)phenyldimethylsilane)

• Product Name: 3,5-Bis(trifluoromethyl)phenyldimethylsilane
• CAS No: 33558-36-0
• MF: C₁₀H₉F₆Si
• MW: 271.254384756088
• MDL: MFCD02093948
• CID: 89023
• PubChem ID: 11219490
• Update Time: 2025-05-27

3,5-Bis(trifluoromethyl)phenyldimethylsilane Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)phenyldimethylsilane
• Dimethyl [3,5-bis(trifluoromethyl)phenyl]silane
• (3,5-bis(trifluoromethyl)phenyl)dimethylsilane
• HMe2[3,5-(CF3)2]PhSi
• [3,5-bis(trifluoromethyl)phenyl]-dimethylsilicon
• SCHEMBL1325075
• MFCD02093948
• AKOS025295169
• 33558-36-0
• FT-0614474
• 3,5-bis-(Trifluoromethyl)phenyldimethylsilane
• [3,5-bis(trifluoromethyl)phenyl]-dimethyl-silicon
• HJQABLGRCWBCDT-UHFFFAOYSA-N
• CS-0451304
• A821836

• MDL： MFCD02093948
• Inchi： 1S/C10H9F6Si/c1-17(2)8-4-6(9(11,12)13)3-7(5-8)10(14,15)16/h3-5H,1-2H3
• InChI Key： HJQABLGRCWBCDT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1 |^1:0|
• BRN： 2859742

Computed Properties

• Exact Mass: 272.04600
• Monoisotopic Mass: 271.03777079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1,23 g/cm3
• Boiling Point: 40°C 1,5mm
• Flash Point: 40°C/1.5mm
• Refractive Index: 1.4125
• PSA: 0.00000
• LogP: 3.41790
• Solubility: Insoluble in water

3,5-Bis(trifluoromethyl)phenyldimethylsilane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3,5-Bis(trifluoromethyl)phenyldimethylsilane

3,5-Bis(trifluoromethyl)phenyldimethylsilane: An Overview of Its Properties and Applications

3,5-Bis(trifluoromethyl)phenyldimethylsilane (CAS No. 33558-36-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a 3,5-bis(trifluoromethyl)phenyl group with a dimethylsilane moiety. The presence of these functional groups imparts distinct chemical and physical properties that make it a valuable reagent in various synthetic processes and applications.

The 3,5-bis(trifluoromethyl)phenyl group is known for its strong electron-withdrawing effect and high stability. This characteristic makes the compound highly resistant to various chemical reactions, thereby enhancing its utility in protecting sensitive functional groups during complex synthetic sequences. Additionally, the trifluoromethyl groups contribute to the compound's lipophilicity, which is crucial for its use in pharmaceutical and materials science applications.

The dimethylsilane moiety, on the other hand, provides the compound with unique reactivity and compatibility with silicon-based materials. Silanes are widely used as coupling agents to improve the adhesion between organic polymers and inorganic surfaces. In this context, 3,5-Bis(trifluoromethyl)phenyldimethylsilane can serve as a bridge between organic and inorganic components, enhancing the performance of composite materials.

In recent years, significant advancements have been made in understanding the reactivity and applications of 3,5-Bis(trifluoromethyl)phenyldimethylsilane. One notable area of research is its use as a building block in the synthesis of advanced functional materials. For instance, studies have shown that this compound can be effectively utilized to create fluorinated siloxane networks with enhanced thermal stability and mechanical strength. These materials find applications in high-performance coatings, adhesives, and sealants.

In the pharmaceutical industry, 3,5-Bis(trifluoromethyl)phenyldimethylsilane has been explored for its potential as a protecting group in drug synthesis. The trifluoromethyl groups provide additional steric hindrance and electronic effects that can protect sensitive functionalities during multi-step synthetic processes. This property is particularly useful in the synthesis of complex molecules such as natural products and bioactive compounds.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research has shown that 3,5-Bis(trifluoromethyl)phenyldimethylsilane exhibits low toxicity and environmental persistence when used under controlled conditions. This makes it a safer alternative to some traditional reagents that may pose environmental risks.

In conclusion, 3,5-Bis(trifluoromethyl)phenyldimethylsilane (CAS No. 33558-36-0) is a multifunctional compound with a wide range of applications in organic chemistry, materials science, and pharmaceutical research. Its unique combination of functional groups provides it with valuable properties that enhance its utility in various synthetic processes and applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.